Cas no 847201-21-2 (1,2-PROPANEDIOL, 3-[3-[4-(4-AMINOBUTYL)PHENOXY]-2-HYDROXYPROPOXY]-)

• Product name: 1,2-PROPANEDIOL, 3-[3-[4-(4-AMINOBUTYL)PHENOXY]-2-HYDROXYPROPOXY]-
• CAS No: 847201-21-2
• MF: C₁₆H₂₇NO₅
• MW: 313.389
• CID: 3183031
• PubChem ID: 22054429

1,2-PROPANEDIOL, 3-[3-[4-(4-AMINOBUTYL)PHENOXY]-2-HYDROXYPROPOXY]- Chemical and Physical Properties

Names and Identifiers

• 1,2-PROPANEDIOL, 3-[3-[4-(4-AMINOBUTYL)PHENOXY]-2-HYDROXYPROPOXY]-
• 3-(3-(4-(4-aminobutyl)phenoxy)-2-hydroxypropoxy)propane-1,2-diol
• DB-135423
• SCHEMBL12869174
• 847201-21-2

• Inchi： InChI=1S/C16H27NO5/c17-8-2-1-3-13-4-6-16(7-5-13)22-12-15(20)11-21-10-14(19)9-18/h4-7,14-15,18-20H,1-3,8-12,17H2
• InChI Key： XTNYJGZMGFJKGQ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 313.18892296Da
• Monoisotopic Mass: 313.18892296Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 12
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų
• XLogP3: -0.1